N-[(4-acetylphenyl)carbamoyl]-4-chlorobenzamide

• IUPAC Name: N-[(4-acetylphenyl)carbamoyl]-4-chlorobenzamide
• InChI: InChI=1S/C16H13ClN2O3/c1-10(20)11-4-8-14(9-5-11)18-16(22)19-15(21)12-2-6-13(17)7-3-12/h2-9H,1H3,(H2,18,19,21,22)
• InChI Key: OJPGQFSDMJXQKC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H13ClN2O3
• Molecular Weight: 316.74 g/mol

Description

N-[(4-acetylphenyl)carbamoyl]-4-chlorobenzamide is an organic compound that belongs to the class of aromatic anilides These compounds are characterized by the presence of an anilide group, where the carboxamide group is substituted with an aromatic group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-acetylphenyl)carbamoyl]-4-chlorobenzamide typically involves the reaction of 4-chlorobenzoic acid with 4-acetylaniline in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. This method allows for better control over reaction conditions and improves the yield and purity of the product. The use of automated systems also reduces the risk of human error and increases efficiency.

Chemical Reactions Analysis

Types of Reactions

N-[(4-acetylphenyl)carbamoyl]-4-chlorobenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro group, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted anilides or phenols.

Scientific Research Applications

N-[(4-acetylphenyl)carbamoyl]-4-chlorobenzamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[(4-acetylphenyl)carbamoyl]-4-chlorobenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or by altering the enzyme’s conformation. This interaction can disrupt normal cellular processes and lead to the desired therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• N-(4-acetylphenyl)-4-methylbenzenesulfonamide
• N-(3-acetylphenyl)-4-methylbenzenesulfonamide
• N-{4-[(4-acetylphenyl)carbamoyl]phenyl}furan-2-carboxamide

Uniqueness

N-[(4-acetylphenyl)carbamoyl]-4-chlorobenzamide is unique due to its specific substitution pattern and the presence of both acetyl and chloro groups. These functional groups confer distinct chemical reactivity and biological activity, making it a valuable compound for various applications.